N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide

• IUPAC Name: N-[1,4-dioxo-3-(4-phenylpiperazin-1-yl)naphthalen-2-yl]acetamide
• InChI: InChI=1S/C22H21N3O3/c1-15(26)23-19-20(22(28)18-10-6-5-9-17(18)21(19)27)25-13-11-24(12-14-25)16-7-3-2-4-8-16/h2-10H,11-14H2,1H3,(H,23,26)
• InChI Key: RPYNGUIJTJQPFX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C(=O)C2=CC=CC=C2C1=O)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol

Description

N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide, also known as DNAA, is a synthetic compound that has gained significant attention in the field of medicinal chemistry. DNAA has been found to exhibit potent biological activity, making it a promising candidate for drug development.

Mechanism of Action

The mechanism of action of N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide is not fully understood. However, it has been proposed that N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide exerts its biological effects by modulating various signaling pathways, including the NF-κB and MAPK pathways.
Biochemical and Physiological Effects
N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide has been shown to exhibit a range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide has also been shown to increase the activity of antioxidant enzymes, such as catalase and superoxide dismutase.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide in lab experiments is its potent biological activity. This makes it a valuable tool for investigating various biological processes. However, one of the limitations of using N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide. One area of interest is the development of N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide-based drugs for the treatment of cancer. Further studies are also needed to elucidate the mechanism of action of N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide and its potential therapeutic applications in other disease contexts. Additionally, the development of more efficient synthesis methods for N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide could facilitate its use in a wider range of experimental settings.

Synthesis Methods

The synthesis of N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide involves the reaction of 2-naphthoic acid with ethyl chloroacetate, followed by the addition of 4-phenylpiperazine and sodium hydride. The resulting product is then treated with acetic anhydride to yield N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide.

Scientific Research Applications

N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide has been extensively studied in the context of its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and antimicrobial properties. N-[1,4-dioxo-3-(4-phenyl-1-piperazinyl)-1,4-dihydro-2-naphthalenyl]acetamide has also been investigated for its potential use in the treatment of cancer, as it has been shown to induce apoptosis in cancer cells.